Cas no 29887-75-0 (cis,trans-1,3,5-Trimethoxycyclohexane)

• Product Name: cis,trans-1,3,5-Trimethoxycyclohexane
• CAS No: 29887-75-0
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 2662953
• Update Time: 2023-08-06

cis,trans-1,3,5-Trimethoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• (1α,3α,5β)-1,3,5-Trimethoxycyclohexane
• cis,trans-1,3,5-Trimethoxycyclohexane
• 1,3,5-Trimethoxycyclohexane #
• CMTFGBBHAMJMME-UHFFFAOYSA-N
• Cyclohexane, 1,3,5-trimethoxy-, (1.alpha.,3.alpha.,5.beta.)-
• (1alpha,3alpha,5beta)-1,3,5-Trimethoxycyclohexane
• (1alpha,3alpha,5alpha)-1,3,5-Trimethoxycyclohexane

• Inchi： 1S/C9H18O3/c1-10-7-4-8(11-2)6-9(5-7)12-3/h7-9H,4-6H2,1-3H3
• InChI Key： CMTFGBBHAMJMME-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CC(C1)OC)OC

Computed Properties

• Exact Mass: 174.126
• Monoisotopic Mass: 174.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7